![molecular formula C10H10ClNS B2609123 2-Phenylthiophen-3-amine;hydrochloride CAS No. 1354455-70-1](/img/structure/B2609123.png)
2-Phenylthiophen-3-amine;hydrochloride
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Overview
Description
Scientific Research Applications
Affinitychromic Polythiophenes
Bernier et al. (2002) developed postfunctionalizable and chromic poly[3-(N-succinimido-p-phenylcarboxylate(tetraethoxy)oxy)-4-methylthiophene] for high-throughput screening and drug discovery. This material changes color upon interaction with various analytes, indicating its potential as an inexpensive tool for drug discovery applications Bernier et al., 2002.
Antimicrobial Activity
Prasad et al. (2017) synthesized novel 2-aminothiophene derivatives and evaluated their antimicrobial activity. These derivatives exhibit significant biological activities such as antimicrobial, antifungal, and antitumor effects, suggesting their importance in the development of new therapeutic agents Prasad et al., 2017.
Environmental Remediation
Hussein (2018) synthesized eco-friendly polythiophene(keto-amine)s for environmental remediation. These polymers showed selective extraction of metal ions, such as Cr(III) and Co(II), which could be beneficial for cleaning up environmental pollutants Hussein, 2018.
Corrosion Inhibition
Fouda et al. (2019) explored the corrosion inhibition properties of arylthiophene derivatives on steel in acidic solutions. Their findings demonstrate the potential of these compounds as protective agents against metal corrosion, an important consideration in industrial applications Fouda et al., 2019.
Electrochromic Devices
Guan and Liu (2015) synthesized star-shaped oligothiophene derivatives for use in electrochromic devices. Their research indicates the potential of these materials in the development of display technologies that require reversible color changes Guan & Liu, 2015.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-phenylthiophen-3-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS.ClH/c11-9-6-7-12-10(9)8-4-2-1-3-5-8;/h1-7H,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUPNMEVTKTWJHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=CS2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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